Cas no 6761-86-0 ((5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 6761-86-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 522099
• PubChem ID: 294846
• Update Time: 2025-11-01

(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol,5,6-dimethyl-
• (5,6-dimethyl-1H-benzimidazol-2-yl)methanol
• 1H-Benzimidazole-2-methanol,5,6-dimethyl-(9CI)
• (5,6-dimethyl-1H-benzimidazol-2-yl)-methanol
• (5,6-dimethylbenzimidazol-2-yl)methan-1-ol
• 2-hydroxymethyl-5,6-dimethylbenzimidazole
• AC1L6MT4
• AC1Q2O56
• HMS2886H13
• NSC163906
• AKOS000272023
• NSC-163906
• E7S
• (5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)methanol
• CHEMBL1877161
• 5,6-DIMETHYL-2-BENZIMIDAZOLEMETHANOL
• CS-0322659
• SMR000528680
• MLS000756324
• DTXSID40304019
• SCHEMBL11222676
• 6761-86-0
• (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol

• MDL： MFCD00022679
• Inchi： 1S/C10H12N2O/c1-6-3-8-9(4-7(6)2)12-10(5-13)11-8/h3-4,13H,5H2,1-2H3,(H,11,12)
• InChI Key： NLTYZPBQHXXZGL-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.245
• Boiling Point: 428.9°C at 760 mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.668
• PSA: 48.91
• LogP: 1.67200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol

Recent Advances in the Study of (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol (CAS: 6761-86-0)

The compound (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol (CAS: 6761-86-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This benzimidazole derivative is known for its unique structural properties, which make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its versatility in pharmaceutical research.

One of the key advancements in the study of this compound is its role as a building block for the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol with high purity and yield, enabling further exploration of its pharmacological properties. The compound's hydroxyl group provides a reactive site for functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

In terms of biological activity, recent investigations have highlighted the potential of (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol as an inhibitor of specific enzymatic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and other signaling molecules involved in disease progression. These findings suggest that the compound could serve as a lead structure for the development of targeted therapies for conditions such as cancer, inflammation, and infectious diseases.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol with biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, offering valuable guidance for the design of optimized analogs with enhanced therapeutic potential.

Despite these promising developments, challenges remain in the translation of (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological relevance make it a compelling candidate for continued investigation.

In conclusion, (5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanol (CAS: 6761-86-0) represents a valuable tool in chemical biology and drug discovery. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have expanded its potential applications, paving the way for future innovations in medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic potential and contribute to the development of novel treatments for various diseases.